Cas no 52962-41-1 (1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-)
52962-41-1 structure
Product Name:1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
CAS No:52962-41-1
MF:C9H13NO4S
MW:231.26882147789
CID:1580315
PubChem ID:14619920
Update Time:2025-04-21
1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
- 3-(3-hydroxyanilino)propane-1-sulfonic acid
- MYIXTCOYKWNPBO-UHFFFAOYSA-N
- DTXSID30562287
- SCHEMBL11475109
- 3-(gamma-sulfopropylamino)-phenol
- 52962-41-1
-
- Inchi: 1S/C9H13NO4S/c11-9-4-1-3-8(7-9)10-5-2-6-15(12,13)14/h1,3-4,7,10-11H,2,5-6H2,(H,12,13,14)
- InChI Key: MYIXTCOYKWNPBO-UHFFFAOYSA-N
- SMILES: S(CCCNC1C=CC=C(C=1)O)(=O)(=O)O
Computed Properties
- Exact Mass: 231.05659
- Monoisotopic Mass: 231.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 86.63
1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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